3-phenyl-2-[[(E)-2-phenylethenyl]sulfonylamino]propanoic acid

• IUPAC Name: 3-phenyl-2-[[(E)-2-phenylethenyl]sulfonylamino]propanoic acid
• InChI: InChI=1S/C17H17NO4S/c19-17(20)16(13-15-9-5-2-6-10-15)18-23(21,22)12-11-14-7-3-1-4-8-14/h1-12,16,18H,13H2,(H,19,20)/b12-11+
• InChI Key: JMSZFEPCPCSQMH-VAWYXSNFSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)O)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)CC(C(=O)O)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C17H17NO4S
• Molecular Weight: 331.4 g/mol

Description

3-phenyl-2-[[(E)-2-phenylethenyl]sulfonylamino]propanoic acid is an organic compound characterized by its complex structure, which includes a phenyl group, a sulfonylamino group, and a propanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-phenyl-2-[[(E)-2-phenylethenyl]sulfonylamino]propanoic acid typically involves multiple steps. One common method includes the reaction of 3-phenylpropanoic acid with sulfonyl chloride to form the sulfonyl derivative. This intermediate is then reacted with phenylethene under specific conditions to yield the final product. The reaction conditions often involve the use of catalysts and controlled temperatures to ensure the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and automated systems to maintain consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

3-phenyl-2-[[(E)-2-phenylethenyl]sulfonylamino]propanoic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can convert the sulfonyl group to a sulfoxide or sulfide.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or alkylating agents are employed under specific conditions to achieve the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce sulfoxides or sulfides.

Scientific Research Applications

3-phenyl-2-[[(E)-2-phenylethenyl]sulfonylamino]propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It serves as a probe to study enzyme interactions and metabolic pathways.

Medicine: It is investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: It is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 3-phenyl-2-[[(E)-2-phenylethenyl]sulfonylamino]propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved may include inhibition of enzyme activity or alteration of signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

3-phenylpropanoic acid: A simpler analog with similar structural features but lacking the sulfonylamino group.

2-propenoic acid, 3-phenyl-: Another related compound with a different functional group arrangement.

Uniqueness

3-phenyl-2-[[(E)-2-phenylethenyl]sulfonylamino]propanoic acid is unique due to its combination of functional groups, which confer specific chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and potential therapeutic applications.